Cas no 2137841-24-6 (Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate)

• Product Name: Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate
• CAS No: 2137841-24-6
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 5909399
• PubChem ID: 165800175
• Update Time: 2025-05-20

Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• 2137841-24-6
• tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate
• EN300-737948
• Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate

• Inchi： 1S/C12H25NO2/c1-9(2)7-12(6,8-13)10(14)15-11(3,4)5/h9H,7-8,13H2,1-6H3
• InChI Key： DGNHGPHGNWFZCO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(CN)CC(C)C)=O

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate

Comprehensive Overview of Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate (CAS No. 2137841-24-6)

Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate (CAS No. 2137841-24-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. This ester derivative, featuring both aminomethyl and tert-butyl functional groups, offers unique reactivity and stability, making it a valuable intermediate in modern chemistry. Its molecular structure, C12H25NO2, combines branched alkyl chains with a protected amine, enabling selective transformations in complex synthetic pathways.

The compound's significance has grown alongside trends in green chemistry and sustainable synthesis, as researchers seek efficient building blocks for drug candidates like protease inhibitors or lipid-modifying agents. Recent literature highlights its role in constructing peptidomimetics—a hot topic in drug discovery for targeting undruggable proteins. The tert-butyl ester moiety provides steric protection during reactions, while the aminomethyl group serves as a versatile handle for further derivatization.

Analytical characterization of Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate typically involves GC-MS, HPLC, and NMR spectroscopy. The CAS registry (2137841-24-6) ensures precise identification across global chemical databases, addressing common search queries about purity verification methods or spectral data interpretation. Industrial applications often focus on its use in chiral synthesis, particularly for active pharmaceutical ingredients (APIs) requiring high enantiomeric excess—a critical parameter in FDA submissions.

Emerging discussions in online forums frequently explore this compound's potential in bioconjugation chemistry, where its balanced lipophilicity aids in creating antibody-drug conjugates (ADCs). The 2,4-dimethylpentanoate backbone contributes to metabolic stability, a key consideration for researchers investigating prodrug strategies or controlled-release formulations. Safety data sheets emphasize standard organic compound handling protocols, with no significant ecological hazards reported under normal use conditions.

From a market perspective, demand for Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate correlates with growth in custom synthesis services and contract research organizations. Patent analyses reveal its incorporation in novel catalytic systems and organocatalysis applications—areas gaining traction in academic and industrial R&D. The compound's compatibility with flow chemistry setups further enhances its appeal for high-throughput screening platforms.

Technical inquiries often center on optimizing reaction conditions involving this intermediate, particularly regarding selective deprotection of the tert-butyl group or reductive amination of the aminomethyl function. Recent advancements in continuous manufacturing have demonstrated its efficient utilization in multi-step telescoped processes, reducing waste generation—an aspect highly valued in ESG-focused production frameworks.

In summary, Tert-butyl 2-(aminomethyl)-2,4-dimethylpentanoate (CAS 2137841-24-6) represents a strategically important scaffold at the intersection of medicinal chemistry and process development. Its structural features address multiple contemporary challenges in molecular design, from improving compound solubility to enabling modular synthetic routes. As the chemical industry evolves toward more sophisticated target molecules, this compound's role as a versatile intermediate is expected to expand further.